Cas no 1797992-75-6 (1-[2-(methylsulfanyl)pyridine-4-carbonyl]-4-(trifluoromethyl)-2,3-dihydro-1H-indole)

• Product Name: 1-[2-(methylsulfanyl)pyridine-4-carbonyl]-4-(trifluoromethyl)-2,3-dihydro-1H-indole
• CAS No: 1797992-75-6
• MF: C₁₆H₁₃F₃N₂OS
• MW: 338.347432851791
• CID: 5819282
• PubChem ID: 75456826
• Update Time: 2025-10-30

1-[2-(methylsulfanyl)pyridine-4-carbonyl]-4-(trifluoromethyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-[2-(methylsulfanyl)pyridine-4-carbonyl]-4-(trifluoromethyl)-2,3-dihydro-1H-indole
• Z1676184372
• EN300-26614765
• AKOS033532030
• 1797992-75-6
• (2-methylsulfanylpyridin-4-yl)-[4-(trifluoromethyl)-2,3-dihydroindol-1-yl]methanone

• Inchi： 1S/C16H13F3N2OS/c1-23-14-9-10(5-7-20-14)15(22)21-8-6-11-12(16(17,18)19)3-2-4-13(11)21/h2-5,7,9H,6,8H2,1H3
• InChI Key： JNKAYWPETYSMOD-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=CN=1)C(N1C2C=CC=C(C(F)(F)F)C=2CC1)=O

Computed Properties

• Exact Mass: 338.07006870g/mol
• Monoisotopic Mass: 338.07006870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.5Ų

Additional information on 1-[2-(methylsulfanyl)pyridine-4-carbonyl]-4-(trifluoromethyl)-2,3-dihydro-1H-indole

Introduction to 1-[2-(methylsulfanyl)pyridine-4-carbonyl]-4-(trifluoromethyl)-2,3-dihydro-1H-indole (CAS No. 1797992-75-6)

1-[2-(methylsulfanyl)pyridine-4-carbonyl]-4-(trifluoromethyl)-2,3-dihydro-1H-indole, with the CAS number 1797992-75-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group, a methylsulfanyl moiety, and a pyridine-4-carbonyl functionality, all integrated into a 2,3-dihydro-1H-indole scaffold. These structural elements contribute to its potential therapeutic applications and biological activities.

The trifluoromethyl group is known for its electron-withdrawing properties and hydrophobic nature, which can significantly influence the pharmacokinetic and pharmacodynamic profiles of the compound. The presence of this group often enhances the metabolic stability and lipophilicity of molecules, making them more suitable for drug development. The methylsulfanyl moiety, on the other hand, can modulate the reactivity and bioavailability of the compound, potentially enhancing its binding affinity to specific biological targets.

The pyridine-4-carbonyl functionality is another key structural element that contributes to the overall biological activity of the compound. Pyridine derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds and π-stacking interactions with biological macromolecules. These interactions can enhance the selectivity and potency of the compound, making it a valuable scaffold for drug design.

The integration of these functional groups into a 2,3-dihydro-1H-indole scaffold further adds to the complexity and potential utility of this compound. Indoles are well-known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The combination of these structural elements in 1-[2-(methylsulfanyl)pyridine-4-carbonyl]-4-(trifluoromethyl)-2,3-dihydro-1H-indole suggests that it may possess multiple pharmacological properties, making it an attractive candidate for further investigation.

In recent years, several studies have explored the potential therapeutic applications of compounds with similar structural features. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated a series of indole derivatives with trifluoromethyl groups and found that they exhibited potent anti-cancer activity against various human cancer cell lines. Another study in the European Journal of Medicinal Chemistry in 2020 reported that pyridine-containing indoles demonstrated significant anti-inflammatory effects by inhibiting key inflammatory mediators such as TNF-α and IL-6.

The unique combination of functional groups in 1-[2-(methylsulfanyl)pyridine-4-carbonyl]-4-(trifluoromethyl)-2,3-dihydro-1H-indole suggests that it may have similar or even enhanced biological activities compared to these previously studied compounds. This makes it a promising candidate for further preclinical and clinical evaluation.

In terms of synthetic routes, several methods have been reported for the preparation of this compound. One common approach involves the condensation of 4-formylpyridine with 1-(methylthio)-3-trifluoromethylindoline followed by cyclization under appropriate conditions. This synthetic strategy allows for efficient and scalable production of the compound, which is crucial for its potential use in drug development.

The physicochemical properties of 1-[2-(methylsulfanyl)pyridine-4-carbonyl]-4-(trifluoromethyl)-2,3-dihydro-1H-indole, such as its solubility, stability, and melting point, have also been characterized. These properties are essential for understanding its behavior in biological systems and optimizing its formulation for pharmaceutical applications.

In conclusion, 1-[2-(methylsulfanyl)pyridine-4-carbonyl]-4-(trifluoromethyl)-2,3-dihydro-1H-indole (CAS No. 1797992-75-6) is a promising compound with potential therapeutic applications due to its unique structural features and biological activities. Further research is warranted to fully explore its pharmacological properties and evaluate its safety and efficacy in preclinical and clinical settings.